Cas no 112835-61-7 (2-Amino-2-(5-methyloxolan-2-yl)acetic acid)
2-Amino-2-(5-methyloxolan-2-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- Heptonic acid, 2-amino-3,6-anhydro-2,4,5,7-tetradeoxy-
- EN300-2985451
- DTXSID801210581
- 2-Amino-3,6-anhydro-2,4,5,7-tetradeoxyheptonic acid #
- .alpha.-[5-Methyl-2,3,4,5-tetrahydro-2-furyl]glucine
- WDQANTADFGZFOZ-UHFFFAOYSA-N
- AKOS017531684
- 2-amino-2-(5-methyloxolan-2-yl)acetic acid
- 112835-61-7
- 2-Amino-2-(5-methyloxolan-2-yl)acetic acid
-
- MDL: MFCD20648004
- Inchi: 1S/C7H13NO3/c1-4-2-3-5(11-4)6(8)7(9)10/h4-6H,2-3,8H2,1H3,(H,9,10)
- InChI Key: WDQANTADFGZFOZ-UHFFFAOYSA-N
- SMILES: O1C(C)CCC1C(C(=O)O)N
Computed Properties
- Exact Mass: 159.08954328g/mol
- Monoisotopic Mass: 159.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.5
- Topological Polar Surface Area: 72.6Ų
2-Amino-2-(5-methyloxolan-2-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2985451-1g |
2-amino-2-(5-methyloxolan-2-yl)acetic acid |
112835-61-7 | 1g |
$699.0 | 2023-09-06 | ||
| Enamine | EN300-2985451-5g |
2-amino-2-(5-methyloxolan-2-yl)acetic acid |
112835-61-7 | 5g |
$2028.0 | 2023-09-06 | ||
| Enamine | EN300-2985451-10g |
2-amino-2-(5-methyloxolan-2-yl)acetic acid |
112835-61-7 | 10g |
$3007.0 | 2023-09-06 | ||
| Enamine | EN300-2985451-0.05g |
2-amino-2-(5-methyloxolan-2-yl)acetic acid |
112835-61-7 | 95.0% | 0.05g |
$587.0 | 2025-03-19 | |
| Enamine | EN300-2985451-0.1g |
2-amino-2-(5-methyloxolan-2-yl)acetic acid |
112835-61-7 | 95.0% | 0.1g |
$615.0 | 2025-03-19 | |
| Enamine | EN300-2985451-0.25g |
2-amino-2-(5-methyloxolan-2-yl)acetic acid |
112835-61-7 | 95.0% | 0.25g |
$642.0 | 2025-03-19 | |
| Enamine | EN300-2985451-0.5g |
2-amino-2-(5-methyloxolan-2-yl)acetic acid |
112835-61-7 | 95.0% | 0.5g |
$671.0 | 2025-03-19 | |
| Enamine | EN300-2985451-1.0g |
2-amino-2-(5-methyloxolan-2-yl)acetic acid |
112835-61-7 | 95.0% | 1.0g |
$699.0 | 2025-03-19 | |
| Enamine | EN300-2985451-2.5g |
2-amino-2-(5-methyloxolan-2-yl)acetic acid |
112835-61-7 | 95.0% | 2.5g |
$1370.0 | 2025-03-19 | |
| Enamine | EN300-2985451-5.0g |
2-amino-2-(5-methyloxolan-2-yl)acetic acid |
112835-61-7 | 95.0% | 5.0g |
$2028.0 | 2025-03-19 |
2-Amino-2-(5-methyloxolan-2-yl)acetic acid Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on 2-Amino-2-(5-methyloxolan-2-yl)acetic acid
Introduction to 2-Amino-2-(5-methyloxolan-2-yl)acetic acid (CAS No. 112835-61-7)
2-Amino-2-(5-methyloxolan-2-yl)acetic acid, identified by its Chemical Abstracts Service (CAS) number 112835-61-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a unique structural motif comprising an amino group and a β-lactone ring substituted with a methyl group, exhibits intriguing biological properties that make it a valuable scaffold for drug discovery and molecular research.
The molecular structure of 2-Amino-2-(5-methyloxolan-2-yl)acetic acid consists of a central acetic acid moiety with an amino group at the α-position and a 5-methylated β-lactone ring attached to the carboxyl carbon. This configuration imparts distinct reactivity and binding capabilities, making it a versatile intermediate in synthetic chemistry. The presence of the β-lactone ring is particularly noteworthy, as such rings are commonly found in natural products and have been extensively explored for their pharmacological potential.
In recent years, 2-Amino-2-(5-methyloxolan-2-yl)acetic acid has been studied for its potential applications in the development of novel therapeutic agents. Its structural features suggest that it may interact with biological targets in ways that could be beneficial for treating various diseases. For instance, the β-lactone ring can undergo hydrolysis to form a diol derivative, which is a common pharmacophore in drug molecules. This transformation opens up possibilities for further derivatization, allowing chemists to tailor the compound’s properties for specific biological activities.
One of the most promising areas of research involving 2-Amino-2-(5-methyloxolan-2-yl)acetic acid is its role as a precursor in the synthesis of bioactive molecules. Researchers have leveraged its reactivity to develop new analogs with enhanced efficacy and reduced toxicity. The compound’s ability to serve as a building block for more complex structures has made it particularly attractive for medicinal chemists working on oncology and anti-inflammatory drug development. By modifying its core scaffold, scientists aim to identify compounds that can modulate key cellular pathways involved in disease progression.
The pharmacological relevance of 2-Amino-2-(5-methyloxolan-2-yl)acetic acid has also been explored in preclinical studies. Initial findings indicate that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in metabolic disorders and cancer. The unique combination of functional groups in its structure allows it to engage with multiple targets simultaneously, potentially leading to synergistic therapeutic outcomes. This multitarget engagement is increasingly recognized as a key strategy in modern drug design to improve treatment outcomes.
Furthermore, the synthesis of 2-Amino-2-(5-methyloxolan-2-yl)acetic acid has been optimized for scalability and efficiency, ensuring that it remains accessible for industrial applications. Advances in synthetic methodologies have enabled the production of high-purity batches suitable for both academic research and commercial drug development. These advancements underscore the growing importance of this compound as a valuable resource in the pharmaceutical industry.
The future prospects of 2-Amino-2-(5-methyloxolan-2-yl)acetic acid are bright, with ongoing studies aimed at uncovering its full potential. As research continues to evolve, new applications and derivatives are likely to emerge, further solidifying its role as a cornerstone in medicinal chemistry. The compound’s unique structural features and biological activities position it as a promising candidate for addressing unmet medical needs across various therapeutic areas.
In conclusion, 2-Amino-2-(5-methyloxolan-2-yl)acetic acid (CAS No. 112835-61-7) represents a significant advancement in pharmaceutical chemistry. Its multifaceted utility as a synthetic intermediate and its potential as a lead compound for drug development highlight its importance in modern medicine. As research progresses, this compound is expected to contribute substantially to the discovery and development of novel therapeutic agents that improve human health.
112835-61-7 (2-Amino-2-(5-methyloxolan-2-yl)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)